R-(+)-Etomoxir
R-(+)-Etomoxir
Etomoxir is an irreversible inhibitor of carnitine palmitoyltransferase-1 (CPT-1) on the outer face of the inner mitochondrial membrane. This prevents the formation of acyl carnitines, a step that is necessary for the transport of fatty acyl chains from the cytosol into the intermembrane space of the mitochondria. This step is essential to the production of ATP from fatty acid oxidation. Etomoxir has also been identified as a direct agonist of PPARα.
Brand Name:
Vulcanchem
CAS No.:
124083-20-1
VCID:
VC0527604
InChI:
InChI=1S/C17H23ClO4/c1-2-20-16(19)17(13-22-17)11-5-3-4-6-12-21-15-9-7-14(18)8-10-15/h7-10H,2-6,11-13H2,1H3/t17-/m1/s1
SMILES:
CCOC(=O)C1(CO1)CCCCCCOC2=CC=C(C=C2)Cl
Molecular Formula:
C17H23ClO4
Molecular Weight:
326.8 g/mol
R-(+)-Etomoxir
CAS No.: 124083-20-1
Inhibitors
VCID: VC0527604
Molecular Formula: C17H23ClO4
Molecular Weight: 326.8 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 124083-20-1 |
|---|---|
| Product Name | R-(+)-Etomoxir |
| Molecular Formula | C17H23ClO4 |
| Molecular Weight | 326.8 g/mol |
| IUPAC Name | ethyl (2R)-2-[6-(4-chlorophenoxy)hexyl]oxirane-2-carboxylate |
| Standard InChI | InChI=1S/C17H23ClO4/c1-2-20-16(19)17(13-22-17)11-5-3-4-6-12-21-15-9-7-14(18)8-10-15/h7-10H,2-6,11-13H2,1H3/t17-/m1/s1 |
| Standard InChIKey | DZLOHEOHWICNIL-QGZVFWFLSA-N |
| Isomeric SMILES | CCOC(=O)[C@]1(CO1)CCCCCCOC2=CC=C(C=C2)Cl |
| SMILES | CCOC(=O)C1(CO1)CCCCCCOC2=CC=C(C=C2)Cl |
| Canonical SMILES | CCOC(=O)C1(CO1)CCCCCCOC2=CC=C(C=C2)Cl |
| Appearance | Solid powder |
| Description | Etomoxir is an irreversible inhibitor of carnitine palmitoyltransferase-1 (CPT-1) on the outer face of the inner mitochondrial membrane. This prevents the formation of acyl carnitines, a step that is necessary for the transport of fatty acyl chains from the cytosol into the intermembrane space of the mitochondria. This step is essential to the production of ATP from fatty acid oxidation. Etomoxir has also been identified as a direct agonist of PPARα. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >3 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | Etomoxir; B 807-54; B807-54; B-807-54; B 80754; B80754; B-80754; (R)-(+)-Etomoxir; |
| Reference | 1: Yao H, Gong J, Peterson AL, Lu X, Zhang P, Dennery PA. Fatty Acid Oxidation Protects Against Hyperoxia-Induced Endothelial Cell Apoptosis and Lung Injury in Neonatal Mice. Am J Respir Cell Mol Biol. 2018 Dec 20. doi: 10.1165/rcmb.2018-0335OC. [Epub ahead of print] PubMed PMID: 30571144. 2: Zhuang W, Lian G, Huang B, Du A, Gong J, Xiao G, Xu C, Wang H, Xie L. CPT1 regulates the proliferation of pulmonary artery smooth muscle cells through the AMPK-p53-p21 pathway in pulmonary arterial hypertension. Mol Cell Biochem. 2018 Dec 3. doi: 10.1007/s11010-018-3480-z. [Epub ahead of print] PubMed PMID: 30511343. 3: Xu A, Wang B, Fu J, Qin W, Yu T, Yang Z, Lu Q, Chen J, Chen Y, Wang H. Diet-induced hepatic steatosis activates Ras to promote hepatocarcinogenesis via CPT1α. Cancer Lett. 2019 Feb 1;442:40-52. doi: 10.1016/j.canlet.2018.10.024. Epub 2018 Oct 26. PubMed PMID: 30401637. |
| PubChem Compound | 9840324 |
| Last Modified | Nov 11 2021 |
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